(Z)-methyl 2-((2-benzoyl-3-oxobut-1-en-1-yl)amino)benzoate
Description
(Z)-methyl 2-((2-benzoyl-3-oxobut-1-en-1-yl)amino)benzoate is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.348. The purity is usually 95%.
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Scientific Research Applications
Crystal Engineering
Johnstone et al. (2010) explored the use of pressure as a tool in crystal engineering, focusing on inducing a phase transition in a high-Z′ structure. They studied a compound with eight molecules in the crystallographic asymmetric unit (Z′ = 8), which under high pressure transforms to a Z′ = 2 structure. This research underscores the potential of utilizing physical parameters to manipulate crystal structures for scientific and technological applications (Johnstone et al., 2010).
Organic Synthesis
Pizzioli et al. (1998) discussed the synthesis and transformations of methyl (E)‐2‐(acetylamino)‐3‐cyanoprop‐2‐enoate and its 2-benzoyl analog. These compounds serve as versatile synthons for preparing polysubstituted heterocyclic systems, demonstrating the compound's utility in creating a diverse range of chemical structures (Pizzioli et al., 1998).
Medicinal Chemistry
Soni et al. (2015) designed and synthesized a new series of substituted (Z)-4-(3-oxoquinuclidin-2-ylidene) benzamides and benzoates as potential anti-cancer agents. This study highlights the compound's relevance in the development of novel therapeutic agents, showcasing its potential in addressing various health conditions (Soni et al., 2015).
Properties
IUPAC Name |
methyl 2-[[(2E)-2-[hydroxy(phenyl)methylidene]-3-oxobutylidene]amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO4/c1-13(21)16(18(22)14-8-4-3-5-9-14)12-20-17-11-7-6-10-15(17)19(23)24-2/h3-12,22H,1-2H3/b18-16+,20-12? |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUGUIJKELLYFST-PVDJLLPUSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(=C(C1=CC=CC=C1)O)C=NC2=CC=CC=C2C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C(=C(\C1=CC=CC=C1)/O)/C=NC2=CC=CC=C2C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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